Cas no 135195-15-2 (benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate)
benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL9153870
- 135195-15-2
- benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate
- EN300-28286477
- benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate
-
- Inchi: 1S/C12H11ClN2O2S/c13-6-10-8-18-11(14-10)15-12(16)17-7-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,15,16)
- InChI Key: ALGXIACWHRUAQS-UHFFFAOYSA-N
- SMILES: ClCC1=CSC(=N1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 282.0229765g/mol
- Monoisotopic Mass: 282.0229765g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 79.5Ų
benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28286477-1g |
benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate |
135195-15-2 | 1g |
$1214.0 | 2023-09-08 | ||
| Enamine | EN300-28286477-5g |
benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate |
135195-15-2 | 5g |
$3520.0 | 2023-09-08 | ||
| Enamine | EN300-28286477-10g |
benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate |
135195-15-2 | 10g |
$5221.0 | 2023-09-08 | ||
| Enamine | EN300-28286477-0.05g |
benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate |
135195-15-2 | 0.05g |
$1020.0 | 2023-09-08 | ||
| Enamine | EN300-28286477-0.1g |
benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate |
135195-15-2 | 0.1g |
$1068.0 | 2023-09-08 | ||
| Enamine | EN300-28286477-0.25g |
benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate |
135195-15-2 | 0.25g |
$1117.0 | 2023-09-08 | ||
| Enamine | EN300-28286477-0.5g |
benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate |
135195-15-2 | 0.5g |
$1165.0 | 2023-09-08 | ||
| Enamine | EN300-28286477-1.0g |
benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate |
135195-15-2 | 1g |
$1214.0 | 2023-05-24 | ||
| Enamine | EN300-28286477-2.5g |
benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate |
135195-15-2 | 2.5g |
$2379.0 | 2023-09-08 | ||
| Enamine | EN300-28286477-5.0g |
benzyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]carbamate |
135195-15-2 | 5g |
$3520.0 | 2023-05-24 |
benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate
Professional Introduction to Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate (CAS No. 135195-15-2)
Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate, a compound with the chemical identifier CAS No. 135195-15-2, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiazole derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule incorporates a benzyl group, a chloromethyl substituent, and a thiazole core, which collectively contribute to its unique chemical properties and biological relevance.
The benzyl moiety in Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate serves as an important pharmacophore, enhancing the solubility and bioavailability of the compound. This feature is particularly crucial in drug design, where optimal pharmacokinetic profiles are essential for therapeutic efficacy. The chloromethyl group at the 4-position of the thiazole ring introduces reactivity that can be exploited in further synthetic modifications, making this compound a versatile intermediate in the development of more complex molecules.
Recent advancements in the field of thiazole-based compounds have highlighted their role in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The unique structural features of Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate make it a promising candidate for further investigation in these areas. For instance, studies have demonstrated that thiazole derivatives can interact with biological targets such as enzymes and receptors, modulating cellular processes and inhibiting pathogenic activities.
In particular, the combination of the benzyl group and the chloromethyl substituent in Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate suggests potential applications in the synthesis of protease inhibitors and kinase inhibitors. These types of inhibitors are critical in treating a range of diseases, including cancer and chronic inflammatory disorders. The thiazole core itself is known to exhibit inhibitory effects on various enzymes involved in metabolic pathways relevant to these conditions.
The synthesis of Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate involves multi-step organic reactions that highlight the synthetic prowess required to construct complex heterocyclic compounds. The process typically begins with the functionalization of the thiazole ring followed by the introduction of the benzyl and chloromethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.
One of the most intriguing aspects of Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate is its potential as a scaffold for drug discovery. By modifying its structure or exploring its derivatives, researchers can uncover novel compounds with enhanced biological activities. The flexibility offered by this molecular framework allows for extensive chemical manipulation while maintaining key pharmacophoric elements necessary for therapeutic intervention.
The pharmacological profile of Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate is still under active investigation, but preliminary studies suggest promising results. In vitro assays have shown that this compound can exhibit dose-dependent effects on selected biological targets, indicating its potential as a lead compound for further development. Additionally, its stability under various conditions makes it suitable for formulation into pharmaceutical products.
As research continues to uncover new applications for thiazole derivatives, compounds like Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate are likely to play a pivotal role in addressing unmet medical needs. The ability to design molecules with precise structural features allows chemists to fine-tune their interactions with biological systems, leading to more effective and targeted therapies.
The future directions for Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate include exploring its mechanism of action in greater detail and conducting preclinical studies to assess its safety and efficacy. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more quickly.
In conclusion, Benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate (CAS No. 135195-15-2) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing therapeutic strategies across multiple disease areas.
135195-15-2 (benzyl N-4-(chloromethyl)-1,3-thiazol-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)